Cas no 2382632-22-4 ((2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2382632-22-4
• MF: C₂₁H₁₉F₂NO₅
• MW: 403.376073122025
• CID: 5148192
• PubChem ID: 164186476
• Update Time: 2025-07-19

(2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(difluoromethoxy)-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-
• (2S,4R)-N-Fmoc-4-difluoromethoxy-Pro-OH
• (2S,4R)-4-(difluoromethoxy)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C21H19F2NO5/c22-20(23)29-12-9-18(19(25)26)24(10-12)21(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18,20H,9-11H2,(H,25,26)/t12-,18+/m1/s1
• InChI Key： HSMLVCUIBHNDEV-XIKOKIGWSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C[C@H](OC(F)F)C[C@H]1C(O)=O

Additional information on (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS No. 2382632-22-4)

The compound (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid (CAS No. 2382632-22-4) is a highly specialized chiral pyrrolidine derivative with significant applications in pharmaceutical research and peptide synthesis. Its unique structural features, including the difluoromethoxy group and the 9H-fluoren-9-yl (Fmoc) protecting moiety, make it a valuable building block for drug discovery and bioconjugation. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The difluoromethoxy group in this compound is particularly noteworthy, as it mimics the electronic and steric properties of a hydroxyl group while offering improved resistance to enzymatic degradation. Researchers frequently search for "fluorinated pyrrolidine derivatives" or "Fmoc-protected amino acids" to identify novel candidates for therapeutic development. This compound aligns perfectly with these trends, offering a versatile scaffold for medicinal chemistry.

The Fmoc group in (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid is a cornerstone of solid-phase peptide synthesis (SPPS). Its labile nature under basic conditions allows for selective deprotection, enabling the stepwise assembly of complex peptides. Given the growing interest in "peptide-based therapeutics" and "SPPS optimization," this compound serves as a critical tool for researchers aiming to develop next-generation biologics. Its chiral centers (2S,4R) further enhance its utility in stereoselective synthesis.

From a synthetic perspective, the preparation of CAS No. 2382632-22-4 involves multi-step organic transformations, including asymmetric hydrogenation and fluorination reactions. The compound's purity and enantiomeric excess are paramount, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR are essential for quality control, addressing common queries like "how to characterize chiral pyrrolidines" or "methods for fluorinated compound analysis."

Beyond its role in peptide synthesis, (2S,4R)-4-(difluoromethoxy)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-2-carboxylic acid has potential applications in prodrug design and targeted drug delivery. Its carboxylic acid functionality allows for facile conjugation to carriers or bioactive molecules, a feature often explored in searches for "bioconjugation strategies" or "prodrug activation." As the pharmaceutical industry shifts toward personalized medicine, such modular compounds are gaining traction.

In conclusion, CAS No. 2382632-22-4 represents a fusion of innovative chemistry and practical utility. Its alignment with trending topics like "fluorine in drug design" and "peptide engineering" underscores its relevance in contemporary research. For scientists seeking advanced chiral intermediates or exploring new therapeutic modalities, this compound offers a robust platform for innovation.